
Molecular structure and formula of 3-
methylcycloheptanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cycloheptanone, 3-methyl-, (R)-

Cat. No.: B085433 Get Quote

An In-depth Technical Guide to 3-Methylcycloheptanone

Abstract

This document provides a comprehensive technical overview of 3-methylcycloheptanone, a

cyclic ketone with potential applications in chemical synthesis and research. It details the

molecular structure, formula, physicochemical properties, and available spectral data. This

guide is intended for researchers, scientists, and professionals in the field of drug development

and chemical sciences, offering structured data and conceptual workflows relevant to the study

of this compound.

Chemical Identity and Formula
3-Methylcycloheptanone is a derivative of cycloheptanone, featuring a seven-membered

carbon ring.[1] Its identity is defined by several key identifiers. The IUPAC name for this

compound is 3-methylcycloheptan-1-one.[1] It is registered under the CAS number 933-17-5.[1]

The compound has also been identified in natural sources, specifically in Nepeta racemosa.[1]
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Identifier Value Reference

IUPAC Name 3-methylcycloheptan-1-one [1]

Molecular Formula C8H14O [1]

CAS Number 933-17-5 [1]

PubChem CID 534955 [1]

Synonyms
3-Methylcycloheptanone,

Cycloheptanone, 3-methyl-
[1]

InChI Key
GSYFDULLCGVSNJ-

UHFFFAOYSA-N
[1]

Canonical SMILES CC1CCCCC(=O)C1 [1]

Molecular Structure
The molecular structure of 3-methylcycloheptanone consists of a seven-membered aliphatic

ring (cycloheptane) with a ketone functional group at the first position and a methyl group

substituent at the third position. This structure results in a chiral center at the carbon atom

bonded to the methyl group, meaning it can exist as two different stereoisomers: (R)-3-

methylcycloheptanone and (S)-3-methylcycloheptanone.

Physicochemical Properties
The physical and chemical properties of a compound are critical for its application in research

and development. The properties for 3-methylcycloheptanone have been computationally

predicted and are summarized below.
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Property Value Reference

Molecular Weight 126.20 g/mol [1]

Exact Mass 126.104465066 Da [1]

XLogP3 1.9 [1]

Hydrogen Bond Acceptor

Count
1 [2]

Hydrogen Bond Donor Count 0 [2]

Rotatable Bond Count 0 [2]

Topological Polar Surface Area 17.1 Å² [1][2]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of chemical

compounds. While detailed experimental protocols for 3-methylcycloheptanone are not readily

available in the provided search results, summary data from various databases offers insight

into its spectral characteristics.

Spectroscopy Type Data Source Details

¹³C NMR Wiley-VCH GmbH

Spectrum available; specific

peak data not provided in

search results.[1]

Mass Spectrometry NIST
Mass spectrum available in the

NIST main library.[1]

Conceptual Workflows
While specific signaling pathways involving 3-methylcycloheptanone are not documented in the

provided search results, generalized workflows for the synthesis, purification, and

characterization of such a cyclic ketone are fundamental in a research setting. The following

diagrams illustrate these conceptual processes.
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Pure 3-Methylcycloheptanone
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Caption: General workflow for the synthesis and characterization of a cyclic ketone.
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Caption: Structural and functional group classification of 3-methylcycloheptanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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